2-Amino-6-(3-fluoro-4-methoxyphenyl)pyridine-3-carbonitrile

• IUPAC Name: 2-amino-6-(3-fluoro-4-methoxyphenyl)pyridine-3-carbonitrile
• InChI: InChI=1S/C13H10FN3O/c1-18-12-5-3-8(6-10(12)14)11-4-2-9(7-15)13(16)17-11/h2-6H,1H3,(H2,16,17)
• InChI Key: MLPQUEVESOOBOI-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=NC(=C(C=C2)C#N)N)F
• Molecular Formula: C13H10FN3O
• Molecular Weight: 243.24 g/mol

Description

2-Amino-6-(3-fluoro-4-methoxyphenyl)pyridine-3-carbonitrile is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It is a pyridine derivative that has been synthesized using various methods and has been extensively studied for its biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of 2-Amino-6-(3-fluoro-4-methoxyphenyl)pyridine-3-carbonitrile is not well understood. However, it has been reported to act as an inhibitor of various enzymes and signaling pathways involved in the development and progression of diseases. For example, it has been reported to inhibit the activity of cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators. It has also been reported to inhibit the activity of phosphodiesterase (PDE), which is involved in the regulation of intracellular signaling pathways.
Biochemical and Physiological Effects:
2-Amino-6-(3-fluoro-4-methoxyphenyl)pyridine-3-carbonitrile has been reported to exhibit various biochemical and physiological effects. It has been reported to possess antioxidant properties and to scavenge free radicals. It has also been reported to inhibit the proliferation of cancer cells and induce apoptosis. The compound has been shown to reduce inflammation and pain in various animal models. Additionally, it has been reported to improve cognitive function and memory in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the significant advantages of using 2-Amino-6-(3-fluoro-4-methoxyphenyl)pyridine-3-carbonitrile in lab experiments is its high yield and purity. The compound can be easily synthesized using various methods, and the purity can be improved using various purification techniques. Additionally, the compound has been extensively studied for its biochemical and physiological effects, making it an attractive compound for further research. However, one of the limitations of using this compound is its potential toxicity. The compound has been reported to exhibit cytotoxicity at high concentrations, which may limit its use in certain experiments.

Future Directions

There are several future directions for the research on 2-Amino-6-(3-fluoro-4-methoxyphenyl)pyridine-3-carbonitrile. One of the significant directions is to investigate its potential use as a therapeutic agent for the treatment of various diseases. The compound has been reported to exhibit antitumor, anti-inflammatory, and analgesic properties, making it an attractive candidate for further research. Additionally, further studies are needed to elucidate the exact mechanism of action of the compound and to identify its molecular targets. Finally, studies are needed to investigate the potential toxicity of the compound and to identify any potential side effects.

Synthesis Methods

Several methods have been reported for the synthesis of 2-Amino-6-(3-fluoro-4-methoxyphenyl)pyridine-3-carbonitrile. One such method involves the reaction of 3-fluoro-4-methoxypyridine-2-carboxylic acid with thionyl chloride, followed by the reaction with ammonia and potassium cyanide. Another method involves the reaction of 3-fluoro-4-methoxypyridine-2-carboxylic acid with phosphorus oxychloride, followed by the reaction with ammonia and potassium cyanide. The yield of the compound obtained using these methods is typically high, and the purity can be improved using various purification techniques.

Scientific Research Applications

2-Amino-6-(3-fluoro-4-methoxyphenyl)pyridine-3-carbonitrile has been extensively studied for its potential applications in various fields. One of the significant applications of this compound is in the field of medicinal chemistry. It has been reported to possess antitumor, anti-inflammatory, and analgesic properties. The compound has also been studied for its potential use as a therapeutic agent for the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease.